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Compound of Interest

Compound Name: 3-Ethylcyclopentanone

Cat. No.: B081463

Technical Guide: Physical Properties of 3-
Ethylcyclopentanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 3-
Ethylcyclopentanone, specifically its boiling point. While an experimentally determined
density is not readily available in the reviewed literature, this guide also furnishes detailed,
standard experimental protocols for the determination of both boiling point and density for liquid
ketones.

Data Presentation

The quantitative physical property data for 3-Ethylcyclopentanone is summarized in the table
below.

Physical Property Value Source
Boiling Point 171 °C Fisher Scientific[1]
Density Not available

Experimental Protocols
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The following sections detail standard laboratory procedures for the experimental determination

of the boiling point and density of a liquid organic compound such as 3-Ethylcyclopentanone.

Protocol 1: Determination of Boiling Point via Thiele
Tube Method

This method is suitable for small sample volumes and provides an accurate determination of

the boiling point.

Apparatus:

Thiele tube

Thermometer (with appropriate range)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer
Heating source (e.g., Bunsen burner or heating mantle)

Heat transfer fluid (e.g., mineral oil) in the Thiele tube

Procedure:

Add a small amount (approximately 0.5-1 mL) of 3-Ethylcyclopentanone to the small test
tube.

Place the capillary tube, sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

Clamp the Thiele tube to a retort stand and insert the thermometer and test tube assembly,
ensuring the heat transfer fluid is above the level of the sample but below the opening of the
test tube.
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e Gently heat the side arm of the Thiele tube. Convection currents will ensure uniform heating
of the oil bath.

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

o Continue gentle heating until a steady and rapid stream of bubbles is observed.
» Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube. Record this temperature.

Protocol 2: Determination of Density using a
Pycnometer

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.

Apparatus:

e Pycnometer (e.g., 10 mL or 25 mL)

¢ Analytical balance (accurate to £0.0001 g)

e Thermometer

o Water bath (for temperature control)

e The liquid sample (3-Ethylcyclopentanone)
« Distilled water

o Acetone (for drying)

Procedure:

» Calibration of the Pycnometer:
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o Thoroughly clean and dry the pycnometer and its stopper.

o Weigh the empty, dry pycnometer on the analytical balance and record the mass
(m_pycnometer).

o Fill the pycnometer with distilled water that has been equilibrated to a known, constant
temperature (e.g., 20°C) in a water bath.

o Insert the stopper, allowing excess water to exit through the capillary, ensuring no air
bubbles are trapped.

o Carefully dry the outside of the pycnometer.
o Weigh the pycnometer filled with water and record the mass (m_pycnometer+water).
o Calculate the mass of the water (m_water = m_pycnometer+water - m_pycnometer).

o Determine the exact volume of the pycnometer using the density of water at the recorded
temperature (V = m_water / p_water).

o Measurement of Sample Density:
o Empty the pycnometer, rinse it with acetone, and dry it completely.

o Fill the dry pycnometer with 3-Ethylcyclopentanone that has been equilibrated to the
same temperature as the water.

o Insert the stopper, dry the exterior, and weigh the filled pycnometer, recording the mass
(m_pycnometer+sample).

o Calculate the mass of the sample (m_sample = m_pycnometer+sample - m_pycnometer).
o Calculate the density of the sample (p_sample = m_sample / V).

Mandatory Visualization

The following diagram illustrates a generalized workflow for the determination of key physical
properties of a liquid chemical sample in a research laboratory setting.
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Physical Property Determination Workflow
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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